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Compound of Interest

Compound Name: Smm-189

CAS No.: 1054451-07-8

Cat. No.: B1681835

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Smm-189, a selective inverse agonist for the cannabinoid receptor 2 (CB2), has emerged as a

compound of interest for its potential therapeutic applications in a variety of preclinical models,

including neurodegenerative diseases and inflammatory conditions. This guide provides a

comparative overview of the existing research on Smm-189, with a focus on its reported effects

and the methodologies used to evaluate them. While direct, independent replication studies are

not extensively available in the public domain, this document synthesizes findings from various

studies to offer a comprehensive look at the current understanding of Smm-189's activity.

Quantitative Data Summary
The following tables summarize the key quantitative findings from preclinical evaluations of

Smm-189 across different assays and models.
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Parameter Receptor Value Assay System Reference

Binding Affinity

(Ki)
CB2 121.3 nmol/L

Radioligand

binding assay
[1]

CB1 4778 nmol/L
Radioligand

binding assay
[1]

Functional

Activity
CB2

~55% increase

over baseline

ACTOne cell-

based cAMP

assay

[1]

Metabolic

Stability
-

45.3% remaining

at 90 min

Rat liver

microsomal

preparation

[1]

Plasma Protein

Binding
-

99.37 ± 0.01% at

500 ng/mL
- [1]

-
99.84 ± 0.02% at

2 µg/mL
-

Aqueous

Solubility
-

~185 µg/mL at

pH 7.4

Miniaturized

shake-flask

method

Table 1: Pharmacological and Biopharmaceutical Properties of Smm-189
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Experimental Model
Key Finding with Smm-189
Treatment

Reference

LPS-stimulated primary human

microglia

- Significantly increased

expression of the M2 marker

CD206. - Decreased secretion

of the proinflammatory

chemokine eotaxin.

DSS-induced colitis in mice

- Attenuated clinical score and

reversed colitis-associated

pathogenesis. - Increased

body weight and colon length.

- Decreased percentage of

Th17 cells, NKT cells, and

neutrophils. - Increased

expression of CB2 receptors

and Protein Kinase A (PKA). -

Induced myeloid-derived

suppressor cells (MDSCs).

Rat model of nigral

synucleinopathy

- Reduced accumulation of

phosphorylated alpha-

synuclein. - Reduced intensity

of proteinase K-insoluble

alpha-synuclein. - Increased

phagocytic activity of

macrophages.

Mouse model of mild traumatic

brain injury (mTBI)

- Reversed abnormalities in

brain oscillatory activity

(increased coherence of θ and

β oscillations, reduced CA1

sharp-wave ripple-evoked LFP

activity in mPFC, and

enhanced θ-γ phase-amplitude

coupling).
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Table 2: In Vitro and In Vivo Effects of Smm-189 in Disease Models

Experimental Protocols
Detailed methodologies are crucial for the assessment and potential replication of scientific

findings. Below are summaries of key experimental protocols used in the evaluation of Smm-
189.

Cannabinoid Receptor Binding Assays
Objective: To determine the binding affinity (Ki) of Smm-189 for CB1 and CB2 receptors.

Method: Competitive radioligand binding assays were performed using cell membranes

expressing either human CB1 or CB2 receptors. [3H]CP55,940 was used as the radioligand.

The displacement of the radioligand by increasing concentrations of Smm-189 was

measured to calculate the Ki value.

cAMP Functional Assay
Objective: To assess the functional activity of Smm-189 as an inverse agonist at the CB2

receptor.

Method: An ACTOne cell-based cAMP assay in HEK-CNG+CB2 cells was utilized. Inverse

agonists at Gαi-coupled receptors like CB2 lead to an increase in intracellular cAMP levels.

The assay measures changes in cAMP-driven fluorescence in response to Smm-189,

demonstrating its inverse agonist activity.

DSS-Induced Colitis Model
Objective: To evaluate the in vivo efficacy of Smm-189 in a model of inflammatory bowel

disease.

Method: Colitis was induced in mice by administering dextran sodium sulfate (DSS) in their

drinking water. Mice were then treated with Smm-189. Disease activity was monitored by

assessing clinical scores (including body weight loss, stool consistency, and rectal bleeding).

At the end of the study, colon length was measured, and tissues were collected for

histological analysis and flow cytometry to quantify immune cell populations (Th17,

neutrophils, NKT cells, MDSCs).
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Primary Human Microglia Culture and Stimulation
Objective: To investigate the effect of Smm-189 on microglial activation and polarization.

Method: Primary human microglia were cultured and stimulated with lipopolysaccharide

(LPS) to induce a pro-inflammatory M1 phenotype. The cells were then treated with Smm-
189. The expression of cell surface markers, such as the M2 marker CD206, was analyzed

by flow cytometry. The secretion of chemokines into the culture medium was measured using

immunoassays.

Visualizations
Signaling Pathway of Smm-189 at the CB2 Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1681835?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4506688/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4506688/
https://www.benchchem.com/product/b1681835/docs#reproducibility-of-smm-189-findings-a-comparative-guide
https://www.benchchem.com/product/b1681835/docs#reproducibility-of-smm-189-findings-a-comparative-guide
https://www.benchchem.com/product/b1681835/docs#reproducibility-of-smm-189-findings-a-comparative-guide
https://www.benchchem.com/product/b1681835/docs#reproducibility-of-smm-189-findings-a-comparative-guide
https://www.benchchem.com/product/b1681835?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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